Alkoxy Chain Length and Lipophilicity Differentiation
The 4-butoxy substituent on the naphthalene ring confers higher lipophilicity and molecular weight relative to shorter alkoxy-chain analogs. The target compound (C20H27NO3S, MW 361.5 g/mol) carries a butoxy group; the ethoxy analog (1-[(4-ethoxynaphthyl)sulfonyl]-3-methylpiperidine, C18H23NO3S, MW 333.45 g/mol) [1] is lighter by 28.05 g/mol (two methylene units), while the methoxy analog (C17H21NO3S, MW 319.4 g/mol) is lighter by 42.1 g/mol. Butoxynaphthalene itself exhibits a measured logP of 4.02 ; a structurally related naphthalenesulfonylpiperidine has a calculated logP of 3.70 . The progressive increase in alkoxy chain length from methoxy to ethoxy to butoxy predictably elevates logP and alters membrane permeability potential.
| Evidence Dimension | Molecular weight and predicted lipophilicity (logP) as a function of 4-alkoxy chain length |
|---|---|
| Target Compound Data | C20H27NO3S, MW 361.5 g/mol; butoxynaphthalene logP = 4.02 |
| Comparator Or Baseline | Ethoxy analog: C18H23NO3S, MW 333.45 g/mol; Methoxy analog: C17H21NO3S, MW 319.4 g/mol |
| Quantified Difference | ΔMW: +28.05 g/mol (vs ethoxy); +42.1 g/mol (vs methoxy). ΔlogP estimated at ~+0.4 to +0.8 relative to methoxy analog. |
| Conditions | Predicted/calculated values from ACD/Labs Percepta Platform (logP) and exact mass from SpectraBase; measured logP from Chemsrc for butoxynaphthalene. |
Why This Matters
Procurement decisions for building blocks in medicinal chemistry SAR campaigns require precise control of lipophilicity; the butoxy group provides a distinct logP window not accessible with methoxy or ethoxy analogs.
- [1] SpectraBase. piperidine, 1-[(4-ethoxy-1-naphthalenyl)sulfonyl]-3-methyl-. Compound ID HZ2P1iLG1gI. https://spectrabase.com/compound/HZ2P1iLG1gI. View Source
